Cas no 2160527-23-9 (3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol)
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol
- EN300-1877939
- 2160527-23-9
-
- Inchi: 1S/C14H21NO/c1-13(2,12-6-4-3-5-7-12)10-14(16)8-9-15-11-14/h3-7,15-16H,8-11H2,1-2H3
- InChI Key: AANATOURMIYEOX-UHFFFAOYSA-N
- SMILES: OC1(CNCC1)CC(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 219.162314293g/mol
- Monoisotopic Mass: 219.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877939-0.05g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-0.1g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-0.25g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-0.5g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-1.0g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1877939-2.5g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-5.0g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1877939-10.0g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1877939-1g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1877939-5g |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol |
2160527-23-9 | 5g |
$1821.0 | 2023-09-18 |
3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol
Comprehensive Overview of 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol (CAS No. 2160527-23-9): Properties, Applications, and Industry Insights
The compound 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol (CAS No. 2160527-23-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its pyrrolidine core and phenylpropyl substitution pattern make it a versatile intermediate for drug discovery and material science applications. This article delves into its molecular characteristics, synthesis pathways, and emerging trends in its utilization, aligning with current industry demands for high-value synthetic intermediates and bioactive scaffolds.
From a structural perspective, 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol combines a pyrrolidin-3-ol moiety with a 2-methyl-2-phenylpropyl side chain, offering both lipophilic and hydrophilic properties. This balance is critical for optimizing drug-like properties, a topic frequently searched in medicinal chemistry forums and AI-driven drug design platforms. Researchers are particularly interested in how such compounds can improve blood-brain barrier permeability or serve as chiral building blocks for asymmetric synthesis.
The synthesis of CAS 2160527-23-9 typically involves multi-step organic reactions, including reductive amination or ring-forming strategies. Recent publications highlight innovative approaches using catalytic enantioselective methods, reflecting the growing demand for green chemistry and atom-economical processes. These advancements address common search queries like "sustainable synthesis of nitrogen heterocycles" and "cost-effective pyrrolidine derivatives."
In pharmaceutical contexts, 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol has shown promise as a precursor for CNS-targeting agents, correlating with trending topics such as neurodegenerative disease research and psychoactive compound development. Its structural features mimic those of approved drugs targeting G-protein-coupled receptors (GPCRs), making it a hot topic in virtual screening libraries and fragment-based drug discovery.
Beyond therapeutics, this compound’s stereochemical complexity positions it as a valuable tool in catalysis research and material science. Industry reports suggest rising interest in similar N-containing heterocycles for organic electronics and polymeric materials, answering frequent searches on "nitrogen-rich compounds for flexible displays" and "pyrrolidine-based electrolytes."
Quality control of CAS 2160527-23-9 requires advanced analytical techniques like HPLC-MS and chiral chromatography, addressing the SEO-optimized question "how to validate pyrrolidine derivative purity." Regulatory considerations emphasize compliance with ICH guidelines, a recurring theme in pharmaceutical manufacturing discussions.
Future prospects for 3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol include exploration in bioconjugation chemistry and prodrug design, areas dominating recent scientific literature and patent filings. Its adaptability to click chemistry modifications further enhances its relevance in targeted drug delivery systems, a trending focus in precision medicine initiatives.
2160527-23-9 (3-(2-methyl-2-phenylpropyl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)